Cas no 2639457-41-1 (Tert-butyl 2-(pyrrolidin-2-yl)propanoate)

Tert-butyl 2-(pyrrolidin-2-yl)propanoate is a chiral ester derivative of pyrrolidine, commonly utilized as an intermediate in organic synthesis and pharmaceutical research. Its tert-butyl ester group enhances stability and solubility, facilitating handling and purification in synthetic workflows. The pyrrolidine moiety provides a rigid, nitrogen-containing heterocycle, making it valuable for constructing bioactive molecules, particularly in asymmetric synthesis and peptidomimetics. The compound’s structural features allow for further functionalization, enabling its use in the development of catalysts, ligands, and active pharmaceutical ingredients (APIs). Its well-defined stereochemistry is advantageous for applications requiring precise chiral control.
Tert-butyl 2-(pyrrolidin-2-yl)propanoate structure
2639457-41-1 structure
Product Name:Tert-butyl 2-(pyrrolidin-2-yl)propanoate
CAS No:2639457-41-1
MF:C11H21NO2
MW:199.28994345665
CID:5642817
PubChem ID:165897412
Update Time:2025-06-08

Tert-butyl 2-(pyrrolidin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(pyrrolidin-2-yl)propanoate
    • EN300-27782309
    • 2639457-41-1
    • Tert-butyl 2-(pyrrolidin-2-yl)propanoate
    • Inchi: 1S/C11H21NO2/c1-8(9-6-5-7-12-9)10(13)14-11(2,3)4/h8-9,12H,5-7H2,1-4H3
    • InChI Key: SSBPBTYPHPULHE-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(C(C)C1CCCN1)=O

Computed Properties

  • Exact Mass: 199.157228913g/mol
  • Monoisotopic Mass: 199.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.3Ų

Tert-butyl 2-(pyrrolidin-2-yl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27782309-0.05g
tert-butyl 2-(pyrrolidin-2-yl)propanoate
2639457-41-1 95.0%
0.05g
$671.0 2025-03-19
Enamine
EN300-27782309-0.1g
tert-butyl 2-(pyrrolidin-2-yl)propanoate
2639457-41-1 95.0%
0.1g
$703.0 2025-03-19
Enamine
EN300-27782309-0.25g
tert-butyl 2-(pyrrolidin-2-yl)propanoate
2639457-41-1 95.0%
0.25g
$735.0 2025-03-19
Enamine
EN300-27782309-0.5g
tert-butyl 2-(pyrrolidin-2-yl)propanoate
2639457-41-1 95.0%
0.5g
$768.0 2025-03-19
Enamine
EN300-27782309-1.0g
tert-butyl 2-(pyrrolidin-2-yl)propanoate
2639457-41-1 95.0%
1.0g
$800.0 2025-03-19
Enamine
EN300-27782309-2.5g
tert-butyl 2-(pyrrolidin-2-yl)propanoate
2639457-41-1 95.0%
2.5g
$1568.0 2025-03-19
Enamine
EN300-27782309-5.0g
tert-butyl 2-(pyrrolidin-2-yl)propanoate
2639457-41-1 95.0%
5.0g
$2318.0 2025-03-19
Enamine
EN300-27782309-10.0g
tert-butyl 2-(pyrrolidin-2-yl)propanoate
2639457-41-1 95.0%
10.0g
$3438.0 2025-03-19
Enamine
EN300-27782309-1g
tert-butyl 2-(pyrrolidin-2-yl)propanoate
2639457-41-1
1g
$800.0 2023-09-09
Enamine
EN300-27782309-5g
tert-butyl 2-(pyrrolidin-2-yl)propanoate
2639457-41-1
5g
$2318.0 2023-09-09

Additional information on Tert-butyl 2-(pyrrolidin-2-yl)propanoate

Introduction to Tert-butyl 2-(pyrrolidin-2-yl)propanoate (CAS No. 2639457-41-1)

Tert-butyl 2-(pyrrolidin-2-yl)propanoate, with the chemical formula C11H19NO2, is a compound of significant interest in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number CAS NO.2639457-41-1, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structure of Tert-butyl 2-(pyrrolidin-2-yl)propanoate features a tert-butyl group attached to a propanoate ester, with a pyrrolidine ring incorporated into the molecular framework. This unique arrangement suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

The Tert-butyl 2-(pyrrolidin-2-yl)propanoate moiety is particularly noteworthy for its ability to modulate biological pathways. The presence of the pyrrolidine ring enhances the compound's solubility and bioavailability, which are critical factors in drug design. Recent studies have highlighted the role of pyrrolidine derivatives in various pharmacological applications, including their potential as kinase inhibitors and G-protein coupled receptor (GPCR) modulators. The tert-butyl group, on the other hand, contributes to the steric hindrance of the molecule, which can influence its binding affinity and selectivity towards specific targets.

In recent years, there has been a growing interest in the development of small-molecule inhibitors for neurological disorders. The pyrrolidin-2-yl substituent in Tert-butyl 2-(pyrrolidin-2-yl)propanoate has been identified as a key structural element that can enhance interaction with neurotransmitter receptors. For instance, studies have demonstrated that pyrrolidine-based compounds exhibit significant activity against enzymes such as acetylcholinesterase, which is implicated in Alzheimer's disease. The Tert-butyl 2-(pyrrolidin-2-yl)propanoate structure may serve as a scaffold for designing more effective and selective acetylcholinesterase inhibitors, potentially offering new therapeutic strategies for cognitive decline.

Moreover, the propanoate ester moiety in Tert-butyl 2-(pyrrolidin-2-yl)propanoate contributes to the compound's metabolic stability, which is essential for prolonged drug action. Ester-based compounds often exhibit favorable pharmacokinetic profiles due to their resistance to rapid hydrolysis in biological systems. This characteristic makes them suitable for oral administration and systemic delivery. Recent advancements in drug metabolism studies have underscored the importance of ester functionalities in enhancing drug bioavailability and reducing toxicity.

The synthesis of Tert-butyl 2-(pyrrolidin-2-yl)propanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrrolidine ring typically involves cyclization reactions, while the attachment of the tert-butyl group and propanoate ester necessitates careful selection of reagents and catalysts. Researchers have reported efficient synthetic routes that minimize side reactions and maximize yield, ensuring high purity levels required for pharmaceutical applications.

One of the most compelling aspects of Tert-butyl 2-(pyrrolidin-2-yl)propanoate is its versatility in drug discovery. The compound's structural features allow it to be modified in various ways to tailor its pharmacological properties. For example, substituents can be introduced at different positions on the pyrrolidine ring or along the propanoate chain to enhance binding affinity or alter metabolic pathways. This flexibility makes it an attractive candidate for structure-based drug design approaches.

Recent computational studies have employed molecular modeling techniques to predict the binding interactions of Tert-butyl 2-(pyrrolidin-2-yl)propanoate with biological targets such as enzymes and receptors. These simulations have provided valuable insights into how structural modifications can optimize drug efficacy and reduce off-target effects. By leveraging advanced computational tools, researchers can accelerate the discovery process and identify lead compounds with improved therapeutic profiles.

In conclusion, Tert-butyl 2-(pyrrolidin-2-yl)propanoate (CAS No. 2639457-41-1) represents a promising compound in pharmaceutical research due to its unique structural features and potential applications in treating neurological disorders. The combination of a Tert-butyl group, a pyrrolidin-2-yl moiety, and a propanoate ester creates a versatile scaffold that can be modified for various therapeutic purposes. As our understanding of drug design continues to evolve, compounds like Tert-butyl 2-(pyrrolidin-2-yl)propanoate are likely to play a crucial role in developing next-generation therapeutics.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited